Ethyl 4-amino-2-fluoro-5-nitrobenzoate

• Molecular Formula: C9H9FN2O4
• Molecular Weight: 228.18 g/mol
• IUPAC Name: ethyl 4-amino-2-fluoro-5-nitrobenzoate
• InChI: InChI=1S/C9H9FN2O4/c1-2-16-9(13)5-3-8(12(14)15)7(11)4-6(5)10/h3-4H,2,11H2,1H3
• InChI Key: RISADYSLEFVKMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1F)N)[N+](=O)[O-]

Description

Ethyl 4-amino-2-fluoro-5-nitrobenzoate is a useful research compound. Its molecular formula is C9H9FN2O4 and its molecular weight is 228.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of ethyl 2,4-difluoro-5-nitro-benzoate (5.0 g, 21 mmol), 5.2 mL conc. NH3 and THF (25 mL) is stirred for 30 min in an ice bath and overnight at rt. The mixture is concentrated and diluted with water. The precipitate is filtered, washed with water and dried at 55° C. to furnish the crude sub-title compound.

Synthesis routes and methods II

Procedure details

Prepared analogously to example 659a from ethyl 2,4-difluoro-5-nitro-benzoate and ammonia in THF.

Synthesis routes and methods III

Procedure details

A mixture of ethyl 2,4-difluoro-5-nitrobenzoate (5.00 g; 21.6 mmol) (see Example 59 (d)) in THF (100 mL) was treated with NH3 in THF (2.7 mL; 8 M; 21.6 mmol) at 0° C. and the mixture was stirred over night. Another portion of NH3 in THF (1.0 mL; 8M; 8 mmol) was added and the mixture stirred over night. Water (100 mL) was added and the mixture was concentrated. The precipitate was filtered off and dried to give the sub-title compound.

Synthesis routes and methods IV

Procedure details

A solution of the product obtained at 149e (1.4 g, 6.4 mmol) in 50 mL ethanol was heated to reflux for 2 h. The mixture was filtered and the filtrate concentrated i.vac. The residue is reacted without any further purification. Yield: 89%.

Synthesis routes and methods V

Procedure details

Prepared analogously to example 156b from 2,4-difluoro-5-nitrobenzoic acid-ethyl ester and conc. ammonia (aq) in THF.